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Compound of Interest

Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098

This technical guide provides a comprehensive overview of the safety data for Methyl
tetradecanoate-D27, intended for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and product
information pages.

Section 1: Chemical Identification and Physical
Properties

Methyl tetradecanoate-D27 is a deuterated form of methyl myristate. The following tables
summarize its key identification and physical and chemical properties.

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

methyl
2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12
,13,13,14,14,14-
heptacosadeuteriotetradecanoate[1]

Synonyms

Methyl Myristate-d27, Tetradecanoic-d27 acid,
methyl ester[2]

CAS Number

434349-93-6[1][2]

Molecular Formula

C15H3D2702[2]

Molecular Weight

269.6 g/mol [2]

Purity

>98%][3], 299% deuterated forms (d1-d27)[2]

Table 2: Physical and Chemical Properties
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Property

Value

Source

Physical State

Neat oil, Liquid

[2](3]

Appearance Colorless to light yellow liquid [41[5]
Soluble in DMF (30 mg/ml),
- DMSO (20 mg/ml), Ethanol (30
Solubility [2][5]
mg/ml), chloroform, and
methanol. Insoluble in water.
] ] 18 °C / 64.4 °F (for non-
Melting Point [5]
deuterated form)
323°C/613.4 °F at 760
Boiling Point mmHg (for non-deuterated [4][6]
form)
) >110 °C / >230 °F (for non-
Flash Point [4][6]
deuterated form)
B ) 0.863 (for non-deuterated
Specific Gravity [41[6]

form)

Section 2: Hazard Identification and Safety

Precautions

While some suppliers classify the non-deuterated form (Methyl tetradecanoate) as not
hazardous under OSHA 29 CFR 1910.1200[4], others indicate potential hazards. It is prudent
to handle the deuterated compound with care, assuming similar potential hazards.

Table 3: Hazard Statements and Precautionary Measures (for non-deuterated form)
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Hazard Statement Precautionary Statement

H315: Causes skin irritation[5][7] P264: Wash skin thoroughly after handling.[5]

P280: Wear protective gloves/protective

H319: Causes serious eye irritation[5] ) ) )
clothing/eye protection/face protection.[5]

P261: Avoid breathing

H335: May cause respiratory irritation[5] )
dust/fume/gas/mist/vapors/spray.[5]

P271: Use only outdoors or in a well-ventilated

area.[5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

o Respiratory Protection: Not required under normal use conditions with adequate ventilation.

[6][7]

Section 3: First Aid Measures

In case of exposure, follow these first aid guidelines.

Table 4: First Aid Procedures
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Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

respiratory irritation occurs.[4][5]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing.
[4] If skin irritation occurs, get medical

advice/attention.[7]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[4] If
eye irritation persists, get medical

advice/attention.[5]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Get medical attention.[4][5]

Section 4: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

safety.

Table 5: Handling and Storage Recommendations

Aspect Recommendation

Avoid contact with skin, eyes, and clothing.[5]
Handling Use in a well-ventilated area.[5] Wash hands

thoroughly after handling.[5][7]

Keep container tightly closed in a dry and well-
Storage

ventilated place.[8]

Recommended Storage Temperature

Room temperature for neat compound.[3] For
stock solutions, store at -80°C for up to 6
months or -20°C for up to 1 month.[9]

Incompatible Materials

Strong oxidizing agents.[6]
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Section 5: Experimental Workflow

The following diagram illustrates a general workflow for handling Methyl tetradecanoate-D27
in a research setting, from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetradecanoate-D27]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1367098?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/ZW/en/Methyl-Tetradecanoate-d27/p/TRC-M227601?queryID=87c1209d80a8b17ecdede5e6ab6f3cb1
https://www.caymanchem.com/product/28594/myristic-acid-methyl-ester-d27
https://www.larodan.com/product/methyl-tetradecanoate-d27/
https://www.fishersci.com/store/msds?partNumber=AC165015000&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzaDR1eng1bHBndGR6OTdqbTRwdmJyNW1uano4IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTI0LTEwLTdfNDU1OUFBX1NEUy5wZGZcIjsgZmlsZW5hbWUqPVVURi04JycxMjQtMTAtN180NTU5QUFfU0RTLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--e58034e816e77f54d187e1984d8a842874f45366/124-10-7_4559AA_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10257&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/FLPK-004O_NAEnglish.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=273202
https://www.medchemexpress.com/methyl-tetradecanoate-d27.html
https://www.benchchem.com/product/b1367098#safety-data-sheet-sds-for-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#safety-data-sheet-sds-for-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#safety-data-sheet-sds-for-methyl-tetradecanoate-d27
https://www.benchchem.com/product/b1367098#safety-data-sheet-sds-for-methyl-tetradecanoate-d27
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1367098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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